![molecular formula C6F14 B1297836 Perfluoro-2,3-dimethylbutane CAS No. 354-96-1](/img/structure/B1297836.png)
Perfluoro-2,3-dimethylbutane
Overview
Description
Perfluoro-2,3-dimethylbutane (PDMB), also known as perfluorotri-methylbutane, is a fluorinated hydrocarbon which has been studied for its potential applications in a wide range of scientific fields. It is a colorless and odorless gas with a boiling point of -7.1°C. PDMB is a stable compound and is non-flammable. It has a low vapor pressure and is insoluble in water. It is also resistant to most organic solvents.
Scientific Research Applications
Chemical Reactions and Synthesis
- Perfluoro-2,3-dimethylbutadiene undergoes various reactions, including dimerization with caesium fluoride, leading to the formation of different dimers and providing a route to perfluoro-2,3-dimethylbut-2-ene. Further fluorination of these dimers over cobalt trifluoride leads to products based on an intermediate radical cation (R. Chambers, A. Lindley, H. C. Fielding, 1981).
- Perfluoropropene, when added to gaseous perfluoroalkanes, results in several labeled saturated perfluoro-compounds including perfluoro-2,3-dimethylbutane. This process involves a sequence of reactions starting with the addition of fluoride atoms or fluoride-containing radicals (Κ. D. V. D. Linde, S. Balen, P. Louwrier, L. Lindner, F. Μ. Κaspersen, 1977).
Organofluorine Chemistry
- Reactions involving perfluoro(1,1-dimethylbutanide) anion and sulfenyl or selenenyl chloride produce aryl perfluoro(1,1-dimethylbutyl) sulfides or selenides. This demonstrates the potential of this compound derivatives in synthesizing fluorinated tertiary thio- and selenoethers (Hitomi Suzuki, H. Satake, H. Uno, H. Shimizu, 1987).
- Photolysis and fluoride-initiated reactions of perfluoro-N-fluoropiperidine with perfluoropropene yield various compounds, including perfluoro-(2,3-dimethylbutane). This highlights the role of this compound in photochemical and fluoride-initiated reactions (R. Banks, K. Mullen, W. Nicholson, C. Oppenheim, A. Prakash, 1972).
Future Directions
The future of Perfluoro-2,3-dimethylbutane and other PFAS is currently a topic of debate. The European Chemicals Agency (ECHA) has proposed a ban on over 12,000 PFAS, which has sparked a debate about potential consequences for the economy, industry, and the environment . Policymakers must carefully weigh up the potential consequences before making a final decision on the ban .
Mechanism of Action
Target of Action
Perfluoro-2,3-dimethylbutane, like other per- and polyfluoroalkyl substances (PFAS), primarily targets the liver . In rodents, these PFAS induce several adverse effects on the liver, including increased proliferation, hepatomegaly, steatosis, hypercholesterolemia, nonalcoholic fatty liver disease, and liver cancers .
Mode of Action
The primary mechanism of action of PFAS in rodent hepatocyte-induced proliferation is the activation of peroxisome proliferator receptor alpha . The human relevance of this mechanism is uncertain .
Biochemical Pathways
PFAS affect multiple aspects of the immune system. They modulate cell signaling and nuclear receptors, such as NF-κB and PPARs, alter calcium signaling and homeostasis in immune cells, modulate immune cell populations, cause oxidative stress, and impact fatty acid metabolism & secondary effects on the immune system .
Pharmacokinetics
Pfas exhibit a diverse range of mechanisms of action, biopersistence, and bioaccumulation potential .
Result of Action
PFAS, including this compound, induce significant hepatocyte proliferation . They also affect multiple aspects of the immune system .
Properties
IUPAC Name |
1,1,1,2,3,4,4,4-octafluoro-2,3-bis(trifluoromethyl)butane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6F14/c7-1(3(9,10)11,4(12,13)14)2(8,5(15,16)17)6(18,19)20 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBQYGIPVNCVJJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)(C(F)(F)F)F)(C(F)(F)F)(C(F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6F14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70334445 | |
Record name | Perfluoro-2,3-dimethylbutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70334445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
354-96-1 | |
Record name | Perfluoro-2,3-dimethylbutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70334445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Perfluoro(2,3-dimethylbutane) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of Perfluoro-2,3-dimethylbutane formation in hot atom chemistry?
A: this compound is a significant product in hot atom chemistry experiments involving ¹⁸F recoil systems. When Perfluoropropene (C₃F₆) is introduced as a scavenger in gaseous Perfluoroalkane systems containing hot ¹⁸F atoms, it reacts through a complex sequence to yield various labeled perfluoro-compounds. Among these, this compound is identified as one of the main products, highlighting its role in understanding the reactivity of ¹⁸F in these systems [].
Q2: How is this compound synthesized through pyrolysis?
A: this compound can be synthesized through the pyrolysis of Perfluoroazo-2-propane. This thermal decomposition follows first-order kinetics and occurs homogeneously, meaning it doesn't require a surface to proceed. The reaction exclusively produces this compound and Nitrogen gas. This clean and controlled synthesis method makes it useful for studying the decomposition kinetics of azo compounds and for obtaining pure this compound [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.